Cas no 304481-72-9 (Pkumdl-WQ-2101)

• Product Name: Pkumdl-WQ-2101
• CAS No: 304481-72-9
• MF: C₁₄H₁₁N₃O₆
• MW: 317.253643274307
• CID: 4766647
• PubChem ID: 135403154
• Update Time: 2026-02-26

Pkumdl-WQ-2101 Chemical and Physical Properties

Names and Identifiers

• (E)-2,4-Dihydroxy-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide
• PKUMDL WQ 2101
• 2,4-dihydroxy-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide
• OC1=C(C(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)C=CC(=C1)O
• Pkumdl-WQ-2101
• 2,4-Dihydroxy-benzoic acid 2-[(2-hydroxy-5-nitrophenyl)methylene]hydrazide
• 304481-72-9
• 2,4-dihydroxy-N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]benzohydrazide
• AG-205/06965007
• AKOS040749216
• STK003462
• HY-123269
• 2,4-dihydroxy-N'-{2-hydroxy-5-nitrobenzylidene}benzohydrazide
• CHEMBL4129453
• SCHEMBL14583880
• CS-0082295
• AKOS000485127
• BDBM209924
• TS-08609

• Inchi： 1S/C14H11N3O6/c18-10-2-3-11(13(20)6-10)14(21)16-15-7-8-5-9(17(22)23)1-4-12(8)19/h1-7,18-20H,(H,16,21)/b15-7-
• InChI Key： OXONIXZPWKJHMW-CHHVJCJISA-N
• SMILES： OC1=CC=C(C=C1/C=N\NC(C1C=CC(=CC=1O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.06478508g/mol
• Monoisotopic Mass: 317.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 148

Pkumdl-WQ-2101 Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C